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Traditional Trap Inspection & Lure Longevity

For decades, Mediterranean fruit fly (medfly) detection has relied on traps baited with Trimedlure (TML), a
male-specific attractant. Effective monitoring requires strict adherence to protocols for lure replacement and

trap inspection.

Lure Replacement Schedule

The cornerstone of effective monitoring is a disciplined lure replacement schedule. Current guidelines are
based on the longevity of solid polymeric TML plugs, which have superseded liquid formulations due to

their longer effective life [1].

| Lure Type | Effective Longevity (Weeks) | Replacement Guideline | Key Supporting Evidence | | :--- | :-
--| === ] :=--| | TML Plug (2 g) | 6-8 weeks | Replace at 6-8 weeks; 8 weeks may be feasible in cooler
climates, but 6 weeks is conservative for warm areas [1]. | Florida field tests: No significant reduction in
catch for plugs aged <6 weeks; significant reduction after 8 weeks [1]. | | TML Plug (3 g) | >8 weeks |
Replace at 8-10 weeks; longer lifespan than 2 g plugs [1]. | Hawaiian trials: 3 g plugs remained more
effective than 2 g plugs at longer weathering intervals [1]. | | TML Liquid (2 mL on wick) | 2-4 weeks |
Replace at 4 weeks; highly volatile, shortest longevity [1]. |
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Established Field Inspection Protocol

The following workflow outlines the core steps for maintaining a TML-baited trap network using traditional

methods. Adherence to this protocol ensures consistent data quality.
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Procedure Details:

e Trap Deployment and Maintenance: Use Jackson or similar traps with a sticky insert [1] [2]. Secure
a fresh TML plug in the provided basket. Deploy traps in the field (e.g., in tree canopies about 2
meters high) and record the GPS location, deployment date, and lure ID.

e Weekly Inspection and Data Recording: Visits are typically weekly. Carefully remove the sticky
insert and count the number of male medflies captured. Accurately distinguish medflies from other
insects (bycatch). Record the count on a standardized data sheet along with trap ID and inspection
date.

e Lure Management: Track the age of each lure in the field. Adhere to the replacement schedule,
erring on the side of caution in warm climates where TML volatilizes more quickly [1].

Emerging Practices: Smart Traps and Automated Data
Handling

Manual inspection is labor-intensive and can delay data availability. Recent research focuses on smart traps

that automate data collection and transmission, enabling real-time monitoring.

Smart Trap Sensor Technologies

Automated traps integrate various sensors to detect captures and monitor lure potency, forming a network for

precision agriculture.
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Technology Integration:

e Automated Insect Counting: Systems use infrared beams [3], camera imaging with deep learning
models for species identification (=93% precision) [3], and wingbeat analysis [3] to count and identify
insects without manual inspection.

¢ Real-Time Lure Potency Monitoring: A novel approach uses air quality sensors to detect Total
Volatile Organic Compounds (TVOC) and equivalent CO2z (eCOz) emitted by the lure. The ENS160
sensor has shown stable performance in detecting the presence of a TML lure, potentially eliminating
unnecessary lure changes and ensuring trap efficacy [3].

¢ Automated Data Handling: A microcontroller in the trap processes sensor data and transmits it
wirelessly (e.g., via GSM or ZigBee) to a central cloud server [3]. This enables real-time dashboards
and immediate alerts when fly counts exceed thresholds, transforming pest management from
reactive to proactive.

Comparative Analysis: Traditional vs. Smart Protocols

The choice between traditional and modern protocols depends on resources and program objectives.

Feature Traditional Protocol Smart Trap Protocol
Inspection Weekly or bi-weekly Continuous, real-time
Frequency
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Feature Traditional Protocol Smart Trap Protocol
Data Latency Days to weeks Minutes to hours
Labor High (manual visits) Low (automated)

Requirement

Data Granularity  Basic fly counts Fly counts, species ID, environmental
data, lure status

Lure Scheduled replacement (risk of waste or  Condition-based replacement (via

Management failure) sensor data)

Initial Cost Low High

Operational High (recurrent labor) Lower (reduced travel, labor)

Cost

Best Suited For Small-scale operations, low-budget Large-scale, area-wide control
programs, areas with low medfly programs, research, early warning
pressure systems

Key Recommendations for Researchers

e Adhere to Conservative Lure Replacement: For traditional trapping, replace 2g TML plugs every 6
weeks in warm climates (average daily maxima >28°C) to ensure maximum attraction [1].

¢ Validate Smart Sensor Performance: Before deploying smart traps at scale, conduct field validation
to ensure sensor accuracy (e.g., correlating TVOC readings with actual lure weight loss and fly
capture rates) [3].

¢ Implement Integrated Data Systems: For large-scale programs, a hybrid system can be optimal.
Use smart traps in high-risk core areas for real-time alerts and traditional traps in peripheral zones for
broader coverage, with all data flowing into a unified platform for analysis.

e Standardize Data Reporting: Regardless of the method, establish and use a standardized data
dictionary for all captured variables (e.g., trap ID, date/time, GPS, species count, lure age,
temperature) to ensure consistency and enable powerful meta-analyses.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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